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Compound of Interest

Compound Name: Californine

Cat. No.: B1200078

A Note to Researchers: While californidine is a well-characterized alkaloid from Eschscholzia
californica (the California poppy), a comprehensive review of scientific literature reveals a
notable absence of established methods for its total chemical synthesis or the synthesis of its
derivatives. The primary method for obtaining californidine remains its extraction and
purification from its natural source.

This document, therefore, focuses on the known biosynthetic pathway of related
benzylisoquinoline alkaloids in Eschscholzia californica, which provides a scientific foundation
for understanding its formation. Additionally, a general protocol for the isolation of alkaloids
from this plant is provided, which can be adapted for the purification of californidine.

Biosynthesis of Benzylisoquinoline Alkaloids in
Eschscholzia californica

The biosynthesis of californidine is part of the larger benzylisoquinoline alkaloid (BIA) pathway,
a complex series of enzymatic reactions that produce a wide array of structurally diverse
compounds in plants like the California poppy.[1][2] This pathway begins with the amino acid L-
tyrosine and proceeds through several key intermediates to generate various classes of
alkaloids, including the pavine-type alkaloids to which californidine belongs.

The following diagram illustrates a simplified overview of the central BIA pathway leading to the
core structures from which californidine is derived.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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